Serine protease hepsin (229-237)
Description
Serine protease hepsin
Scientific Research Applications
1. Hepsin's Role in Tissue Distribution and Gene Localization
Hepsin, a membrane-bound serine protease, is predominantly present in the liver but is also found in various tissues. It plays a crucial role in cell growth and function, with its gene localized on chromosome 19 (Tsuji et al., 1991).
2. Multifunctionality in Pathobiology
Recent studies have highlighted hepsin's multifunctionality in pathobiology. It's involved in activating prohepatocyte growth factor, regulating metabolism, and impacting nonhepatic tissues like adipose tissue, kidney, and the inner ear. Hepsin deficiency in mouse models has shown significant physiological effects (Li et al., 2020).
3. Association with Cancer
Hepsin is found to be overexpressed in various cancers, including ovarian and prostate cancers, suggesting its role in tumor invasion and growth. It’s considered a candidate protease in the invasive process of tumor cells (Tanimoto et al., 1997).
4. Substrate Specificity and Enzymatic Activity
Hepsin has a unique substrate specificity, with a strong preference for certain amino acids at specific positions. This specificity is crucial in its biological functions, particularly in relation to hepatocyte growth factor and its role in cancers (Herter et al., 2005).
5. Essential Role in Cell Growth
Hepsin is essential for normal cell growth, with studies showing that inhibition of hepsin leads to growth arrest and morphological changes. This underscores its importance in cellular processes (Torres-Rosado et al., 1993).
6. Oncogenicity and Cancer Progression
Hepsin's overexpression has been linked to oncogenicity and cancer progression. It affects epithelial cohesion and activates HGF/MET signaling, which is significant in breast cancer dissemination (Tervonen et al., 2016).
7. Expression in Early Development
Hepsin is expressed during early mammalian development, particularly in preimplantation embryos. Its autoactivation may be critical to its function during this stage (Vu et al., 1997).
8. Implications in Gastric Cancer Prognosis
High hepsin expression in gastric cancer correlates with poor prognosis, indicating its potential as a biomarker for this cancer type (Zhang et al., 2016).
9. Potential Therapeutic Target
As a type II transmembrane serine protease, hepsin has been identified as a potential therapeutic target in prostate cancer progression and metastasis. Inhibitors targeting hepsin’s catalytic activity have been explored for therapeutic applications (Chevillet et al., 2008).
10. Role in Prostate and Epithelial Cancers
Hepsin's upregulation in human prostate cancer significantly impacts the basement membrane organization, promoting cancer progression and metastasis (Klezovitch et al., 2004).
properties
sequence |
GLQLGVQAV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Serine protease hepsin (229-237) |
Origin of Product |
United States |
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